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Compound of Interest

Compound Name: 2-(Ethylthio)ethanol

CAS No.: 110-77-0

Cat. No.: B052129 Get Quote

Executive Summary & Chemical Profile[1]
2-(Ethylthio)ethanol (also known as

-hydroxyethyl ethyl sulfide) represents a critical class of "functionalized alcohols" in tribology.[1]
Unlike standard aliphatic alcohols used in lubricant synthesis, this molecule contains a
thioether linkage (

) in its backbone.[1]

In lubricant formulation, it serves two distinct high-value roles:

Precursor for "High-Sulfur" Derivatives: It is the feedstock for synthesizing specialized Zinc

Dialkyldithiophosphates (ZDDPs) and Ashless Anti-Wear (AW) agents where the alkyl tail

itself contributes to Extreme Pressure (EP) performance.[1]

Coupling Agent in Metalworking Fluids: Its amphiphilic nature (hydroxyl head + thioether tail)

allows it to function as a co-solvent and corrosion inhibitor in water-based cutting fluids.[1]
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Property Value Relevance to Formulation

CAS Number 110-77-0 Identity verification.[1]

Formula Sulfur content ~30.2% wt.[1]

Boiling Point 184°C

High enough for stable

blending; low enough for

stripping.[1]

Solubility Water, Alcohol, Ether
Excellent coupling agent for

emulsion systems.[1]

Odor Pungent (Thioether)
Requires odor masking in

open-system applications.[1]

Application I: Synthesis of Thio-Ether
Functionalized ZDDP
Standard ZDDPs are synthesized using primary or secondary alkyl alcohols (e.g., 2-

ethylhexanol).[1] By substituting these with 2-(ethylthio)ethanol, formulators create a Thio-

Ether ZDDP.[1]

Mechanism of Action: Standard ZDDP releases sulfur from the phosphate core (

,

).[1] Thio-ether ZDDPs possess an additional sulfur reservoir in the alkyl tail.[1] Under extreme
boundary lubrication conditions (high load/temperature), the

bond cleaves, releasing additional sulfur to form a robust Iron Sulfide (

) tribofilm, enhancing anti-weld properties beyond standard ZDDP capabilities.[1]

Protocol A: Synthesis of O,O-bis(2-ethylthioethyl)
Phosphorodithioic Acid
Note: This is the intermediate acid required before neutralizing with Zinc.

Safety Warning: This reaction evolves Hydrogen Sulfide (
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), a deadly gas.[1] Work exclusively in a fume hood with active scrubbers.[1]

Reagents:

Phosphorus Pentasulfide (

): 1.0 molar equivalent (solid).[1][2]

2-(Ethylthio)ethanol: 4.0 molar equivalents (liquid).[1]

Nitrogen gas (

): For inert atmosphere.[1]

Step-by-Step Methodology:

Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a reflux condenser

(vented to a caustic scrubber), and a temperature probe. Purge with

.

Slurry Preparation: Charge the flask with

. (Optional: Use a small amount of inert solvent like toluene if heat transfer is a concern,
though neat reaction is standard).[1]

Addition: Heat the

to 60°C. Begin dropwise addition of 2-(ethylthio)ethanol.[1]

Critical Control Point: The reaction is exothermic.[1][2][3][4] Control addition rate to

maintain bulk temperature between 80°C - 95°C. Do not exceed 100°C to prevent

decomposition.[1]

Cook-Out: Once addition is complete, hold temperature at 90°C for 3 hours to ensure

complete conversion of the solid

.

Validation: The solution should turn from a gray slurry to a clear/amber liquid.[1]
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Stripping: Apply partial vacuum (approx. 50 mmHg) at 90°C for 1 hour to remove dissolved

.

Filtration: Filter through diatomaceous earth to remove unreacted solids.[1]

Analysis: Titrate to determine Total Acid Number (TAN). Theoretical TAN for this specific acid

is approx 180-190 mg KOH/g.[1]

Protocol B: Neutralization to ZDDP
Slurry: In a clean reactor, create a slurry of Zinc Oxide (ZnO) (1.1 molar equivalents based

on Acid TAN) in a light mineral oil (diluent).

Reaction: Heat ZnO slurry to 60°C. Slowly add the Phosphorodithioic Acid from Protocol A.

Dehydration: The reaction produces water.[1] Heat to 100°C and apply vacuum to strip

water.

Finish: Filter the final product. The result is a viscous, dark amber liquid: Zinc bis(O,O-bis(2-

ethylthioethyl) dithiophosphate).[1]

Application II: Water-Based Metalworking Fluids
(MWF)
In aqueous cutting fluids, 2-(ethylthio)ethanol acts as a synergistic coupling agent.[1] It

bridges the gap between the water phase and oil-soluble EP additives, while its sulfur content

provides "reserve" corrosion inhibition and lubricity.[1]

Formulation Guidelines
Unlike the synthesis application, this involves physical blending.[1]
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Component Class Recommended % (wt)
Role of 2-
(Ethylthio)ethanol

Base Oil/Water Balance Carrier.[1]

Emulsifiers 10-15% Stabilizes the emulsion.

2-(Ethylthio)ethanol 2.0 - 5.0%

Co-solvent & EP Booster.

Increases solubility of other

sulfurized fats; reduces friction

coefficient.[1]

Biocide 0.1 - 0.5%

Prevents bacterial degradation

(S-alcohols are susceptible to

biological attack).[1]

Performance Verification (The "Micro-Tap" Test): To validate the efficacy of 2-
(ethylthio)ethanol in an MWF formulation:

Prepare a control fluid (standard glycol ether co-solvent).[1]

Prepare a test fluid (replacing glycol ether with 2-(ethylthio)ethanol).

Run a Tapping Torque test on 1018 Steel.[1]

Expected Result: The sulfur-functionalized fluid typically shows a 5-10% reduction in torque

due to the rapid formation of sulfide layers at the cutting tip.[1]

Visualizing the Mechanism
The following diagram illustrates the synthesis pathway and the tribological mechanism of the

resulting additive.
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Figure 1: Synthesis pathway from raw alcohol to functional ZDDP, and subsequent tribofilm

generation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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